Cas no 104700-12-1 (1,2-Ethylene Glycol-13C2)

• Product Name: 1,2-Ethylene Glycol-13C2
• CAS No: 104700-12-1
• MF: C₂H₆O₂
• MW: 64.0531506538391
• CID: 138160
• PubChem ID: 16213434
• Update Time: 2024-11-03

1,2-Ethylene Glycol-13C2 Chemical and Physical Properties

Names and Identifiers

• 1,2-Ethanediol-1,2-13C2(9CI)
• ETHYLENE GLYCOL (1,2-13C2)
• ETHYLENE-13C2 GLYCOL
• ETHYLENE-13C2 GLYCOL, 99 ATOM % 13C
• DTXSID40583948
• J-001231
• 104700-12-1
• Ethylene glycol-13C2
• 1,2-Ethylene Glycol-13C2
• (1,2-13C2)ethane-1,2-diol
• HY-Y0338S1
• CS-0541827
• Ethylene glycol-13C2, 99 atom % 13C
• (~13~C_2_)Ethane-1,2-diol
• 1,2-Ethanediol-13C2

• Inchi： 1S/C2H6O2/c3-1-2-4/h3-4H,1-2H2/i1+1,2+1
• InChI Key： LYCAIKOWRPUZTN-ZDOIIHCHSA-N
• SMILES： O[13CH2][13CH2]O

Computed Properties

• Exact Mass: 64.043489101g/mol
• Monoisotopic Mass: 64.043489101g/mol
• Isotope Atom Count: 2
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 4
• Rotatable Bond Count: 1
• Complexity: 6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• Color/Form: Not determined
• Density: 1.185 g/mL at 25 °C
• Melting Point: −13 °C(lit.)
• Boiling Point: 196-198 °C(lit.)
• Flash Point: 113 °C
• Refractive Index: n20/D 1.431(lit.)
• PSA: 40.46000
• LogP: -1.02900
• Solubility: Not determined

1,2-Ethylene Glycol-13C2 Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：UN 3082 9 / PGIII
• WGK Germany：3
• Hazard Category Code： 22
• Safety Instruction： H303+H313+H333
• Hazardous Material Identification：
• Risk Phrases：R22
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)